Cas no 5541-49-1 (2-bromobenzene-1,4-diyl dibenzoate)

• Product Name: 2-bromobenzene-1,4-diyl dibenzoate
• CAS No: 5541-49-1
• MF: C₂₀H₁₃BrO₄
• MW: 397.218825101852
• CID: 1597109
• PubChem ID: 1103889
• Update Time: 2025-04-21

2-bromobenzene-1,4-diyl dibenzoate Chemical and Physical Properties

Names and Identifiers

• 2-bromobenzene-1,4-diyl dibenzoate
• (4-benzoyloxy-3-bromophenyl) benzoate
• DTXSID00360353
• 2-bromo-1,4-phenylene dibenzoate
• AKOS000592404
• Oprea1_149731
• Oprea1_541713
• 5541-49-1
• BAS 00498146
• 4-(BENZOYLOXY)-2-BROMOPHENYL BENZOATE

• Inchi： 1S/C20H13BrO4/c21-17-13-16(24-19(22)14-7-3-1-4-8-14)11-12-18(17)25-20(23)15-9-5-2-6-10-15/h1-13H
• InChI Key： NQIPWKPOKFIRIQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 395.99969
• Monoisotopic Mass: 395.999722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• XLogP3: 5.4

Experimental Properties

• Density: 1.457
• Boiling Point: 542.6°C at 760 mmHg
• Flash Point: 282°C
• Refractive Index: 1.632
• PSA: 52.6
• LogP: 5.4